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Alkali metal superoxides
Superoxides of alkali metals, such as sodium (Na), potassium (K), rubidium (Rb), and cesium (Cs), are reactive inorganic compounds with the formula MRO̅₂, where M represents an alkali metal. These compounds are white or colorless crystals under normal conditions but rapidly decompose upon exposure to moisture and air, releasing oxygen and forming peroxides or hydroxides.
The superoxides of alkali metals are highly unstable and exothermic in nature, making them challenging to handle and store safely. They react vigorously with water and other reducing agents, releasing oxygen gas along with the corresponding hydroxide or oxide. For instance, sodium superoxide (NaO₂) decomposes as follows:
\[ 2 \text{NaO}_2 + 2 \text{H}_2\text{O} → 4 \text{NaOH} + \text{O}_2 \]
These compounds have significant applications in the production of certain organic compounds, as oxygen donors in chemical reactions, and in the synthesis of peroxides. Despite their reactivity, superoxides play crucial roles in various industrial processes and continue to be areas of interest for advanced research due to their unique properties.
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